Cas no 824413-92-5 ((2-(4-BROMOPHENYL)IMIDAZO[1,2-A]PYRIDIN-3-YL)METHANAMINE)

• Product Name: (2-(4-BROMOPHENYL)IMIDAZO[1,2-A]PYRIDIN-3-YL)METHANAMINE
• CAS No: 824413-92-5
• MF: C₁₄H₁₂BrN₃
• MW: 302.16918182373
• CID: 859520
• PubChem ID: 2757120
• Update Time: 2025-04-19

(2-(4-BROMOPHENYL)IMIDAZO[1,2-A]PYRIDIN-3-YL)METHANAMINE Chemical and Physical Properties

Names and Identifiers

• (2-(4-BROMOPHENYL)IMIDAZO[1,2-A]PYRIDIN-3-YL)METHANAMINE
• C-[2-(4-BROMO-PHENYL)-IMIDAZO[1,2-A]PYRIDIN-3-YL]-METHYLAMINE
• C-[2-(4-Bromo-phenyl)-imidazo[1,2-a]pyridin-3-yl]-methylamine oxalate
• 2-(4-Bromophenyl)imidazo[1,2-a]pyridine-3-methanamine
• BDBM166625
• DTXSID001215818
• [2-(4-bromophenyl)imidazo[1,2-a]pyridin-3-yl]methanamine
• 824413-92-5
• SCHEMBL1431023
• JJMNJHSETVNICF-UHFFFAOYSA-N
• (2-(4-Bromophenyl)imidazo[1,2-a]pyridin-3-yl)methanamine (5j)

• MDL： MFCD03789016
• Inchi： 1S/C14H12BrN3/c15-11-6-4-10(5-7-11)14-12(9-16)18-8-2-1-3-13(18)17-14/h1-8H,9,16H2
• InChI Key： JJMNJHSETVNICF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(CN)N2C=CC=CC2=N1

Computed Properties

• Exact Mass: 301.02100
• Monoisotopic Mass: 301.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• PSA: 43.32000
• LogP: 3.92280